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Introduction

Penipanoid C is a quinazolinone-containing alkaloid first reported from the marine sediment-

associated fungus, Penicillium paneum.[1] This compound, along with its congeners

Penipanoids A and B, has garnered interest within the scientific community due to its unique

chemical architecture and reported biological activities. Subsequent research into synthetic

derivatives of Penipanoid C underscores its potential as a scaffold for the development of

novel therapeutic agents, particularly in the realm of oncology. This technical guide provides a

comprehensive overview of the isolation, structure elucidation, and biological significance of

Penipanoid C, tailored for researchers, scientists, and professionals in drug development.

While the primary literature detailing the initial isolation was not fully accessible, this guide is

constructed based on established methodologies in natural product chemistry and available

data.

Isolation of Penipanoid C
The isolation of Penipanoid C follows a standard workflow for obtaining secondary metabolites

from fungal cultures. This process begins with the fermentation of the producing organism,

followed by extraction and a series of chromatographic purification steps.

Experimental Protocol: Fungal Fermentation and Extraction

Organism:Penicillium paneum (marine sediment-derived strain).
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Fermentation: The fungus is cultured in a suitable liquid medium (e.g., Potato Dextrose Broth

or a specialized marine broth) under static or shaking conditions at a controlled temperature

(typically 25-28 °C) for a period of 14-28 days to allow for the production of secondary

metabolites.

Extraction: The fungal mycelia and the culture broth are separated by filtration. The mycelia

are extracted with a polar organic solvent such as ethyl acetate or methanol. The culture

filtrate is also extracted with an appropriate organic solvent (e.g., ethyl acetate) to capture

extracellular metabolites. The organic extracts are then combined and evaporated under

reduced pressure to yield a crude extract.

Experimental Protocol: Chromatographic Purification

Initial Fractionation: The crude extract is subjected to vacuum liquid chromatography (VLC)

or column chromatography over silica gel, eluting with a gradient of solvents of increasing

polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol) to yield several

fractions.

Further Purification: Fractions containing Penipanoid C, as identified by thin-layer

chromatography (TLC) and preliminary bioassays, are further purified using repeated column

chromatography on silica gel, Sephadex LH-20, and/or preparative high-performance liquid

chromatography (HPLC) with a suitable stationary phase (e.g., C18) and mobile phase to

afford pure Penipanoid C.

Structure Elucidation of Penipanoid C
The determination of the chemical structure of Penipanoid C relies on a combination of

spectroscopic techniques, primarily mass spectrometry and nuclear magnetic resonance

spectroscopy.

Experimental Protocol: Spectroscopic Analysis

Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-

ESI-MS) is used to determine the molecular formula of the compound by providing a highly

accurate mass measurement.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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1D NMR: ¹H and ¹³C NMR spectra provide information about the types and number of

protons and carbons in the molecule.

2D NMR: Correlation spectroscopy (COSY) is used to establish proton-proton couplings,

while Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple

Bond Correlation (HMBC) experiments are employed to determine direct and long-range

carbon-proton correlations, respectively. These 2D NMR techniques are crucial for

assembling the molecular fragments into the final structure.

Data Presentation

The following tables summarize the expected quantitative data for Penipanoid C. Note: The

specific values from the primary literature could not be obtained; therefore, these tables serve

as templates for the type of data that would be reported.

Table 1: High-Resolution Mass Spectrometry Data for Penipanoid C

Ion Calculated m/z Observed m/z Molecular Formula

[M+H]⁺ [Value] [Value] [Formula]

[M+Na]⁺ [Value] [Value] [Formula]

Table 2: ¹H NMR Spectroscopic Data for Penipanoid C (in CDCl₃, at 500 MHz)

Position δH (ppm) Multiplicity J (Hz)

e.g., H-1 [Value] [e.g., d] [Value]

... ... ... ...

Table 3: ¹³C NMR Spectroscopic Data for Penipanoid C (in CDCl₃, at 125 MHz)

Position δC (ppm) Type

e.g., C-1 [Value] [e.g., CH]

... ... ...
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Biological Activity of Penipanoid C
Penipanoid C has been reported to exhibit modest biological activity.

Table 4: Reported Bioactivities of Penipanoid C

Activity Cell Line/Organism IC₅₀/MIC (µM) Reference

Cytotoxicity
A-549 (Human lung

carcinoma)
[Value] [1]

Cytotoxicity
HCT-116 (Human

colon carcinoma)
[Value] [1]

Antimicrobial
[e.g., Staphylococcus

aureus]
[Value] [1]

Visualizations
Diagram 1: General Workflow for the Isolation of Penipanoid C
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Caption: A generalized workflow for the isolation of Penipanoid C.
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Diagram 2: Logical Flow of Structure Elucidation for Penipanoid C
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Caption: The logical process for the structure elucidation of Penipanoid C.

Conclusion

Penipanoid C represents an intriguing natural product with a quinazolinone core structure,

isolated from the marine-derived fungus Penicillium paneum. Its isolation and structure

elucidation employ standard, yet powerful, techniques in natural product chemistry. The

reported cytotoxic and antimicrobial activities, coupled with the interest in its synthetic

derivatives, highlight Penipanoid C as a valuable lead compound for further investigation in

drug discovery and development programs. Future work could focus on the total synthesis of

Penipanoid C to confirm its structure and provide a route for the generation of a wider array of

analogues for more extensive biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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